Cas no 933725-97-4 (5H,6H,7H,8H,9H-1,2,4triazolo4,3-d1,4diazepine)
933725-97-4 structure
Product Name:5H,6H,7H,8H,9H-1,2,4triazolo4,3-d1,4diazepine
CAS No:933725-97-4
MF:C6H10N4
MW:138.17040014267
MDL:MFCD17215711
CID:2816912
PubChem ID:72212994
Update Time:2025-04-21
5H,6H,7H,8H,9H-1,2,4triazolo4,3-d1,4diazepine Chemical and Physical Properties
Names and Identifiers
-
- 6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-d][1,4]diazepine
- 2-(Aminomethyl)-N1,N1-dimethylpropane-1,3-diamine trihydrochloride
- 5H,6H,7H,8H,9H-1,2,4triazolo4,3-d1,4diazepine
- 933725-97-4
- AB71771
- 5H,6H,7H,8H,9H-[1,2,4]TRIAZOLO[4,3-D][1,4]DIAZEPINE
- SCHEMBL23629664
- EN300-268670
- CS-B1017
- 5H-1,2,4-TRIAZOLO[4,3-D][1,4]DIAZEPINE, 6,7,8,9-TETRAHYDRO-
- D77243
-
- MDL: MFCD17215711
- Inchi: 1S/C6H10N4/c1-2-7-3-4-10-5-8-9-6(1)10/h5,7H,1-4H2
- InChI Key: YSZKHHSJJRXSNW-UHFFFAOYSA-N
- SMILES: N12C=NN=C1CCNCC2
Computed Properties
- Exact Mass: 138.090546336g/mol
- Monoisotopic Mass: 138.090546336g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 116
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1
- Topological Polar Surface Area: 42.7Ų
5H,6H,7H,8H,9H-1,2,4triazolo4,3-d1,4diazepine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM338340-100mg |
6,7,8,9-Tetrahydro-5H-[1,2,4]triazolo[4,3-d][1,4]diazepine |
933725-97-4 | 95%+ | 100mg |
$999 | 2021-08-18 | |
| Chemenu | CM338340-250mg |
6,7,8,9-Tetrahydro-5H-[1,2,4]triazolo[4,3-d][1,4]diazepine |
933725-97-4 | 95%+ | 250mg |
$1772 | 2021-08-18 | |
| Chemenu | CM338340-1g |
6,7,8,9-Tetrahydro-5H-[1,2,4]triazolo[4,3-d][1,4]diazepine |
933725-97-4 | 95%+ | 1g |
$3307 | 2021-08-18 | |
| ChemScence | CS-B1017-100mg |
6,7,8,9-Tetrahydro-5H-[1,2,4]triazolo[4,3-d][1,4]diazepine |
933725-97-4 | 100mg |
$512.0 | 2022-04-26 | ||
| ChemScence | CS-B1017-500mg |
6,7,8,9-Tetrahydro-5H-[1,2,4]triazolo[4,3-d][1,4]diazepine |
933725-97-4 | 500mg |
$1638.0 | 2022-04-26 | ||
| ChemScence | CS-B1017-1g |
6,7,8,9-Tetrahydro-5H-[1,2,4]triazolo[4,3-d][1,4]diazepine |
933725-97-4 | 1g |
$2588.0 | 2022-04-26 | ||
| Chemenu | CM338340-100mg |
6,7,8,9-Tetrahydro-5H-[1,2,4]triazolo[4,3-d][1,4]diazepine |
933725-97-4 | 95%+ | 100mg |
$614 | 2023-01-09 | |
| Chemenu | CM338340-250mg |
6,7,8,9-Tetrahydro-5H-[1,2,4]triazolo[4,3-d][1,4]diazepine |
933725-97-4 | 95%+ | 250mg |
$1090 | 2023-01-09 | |
| Chemenu | CM338340-1g |
6,7,8,9-Tetrahydro-5H-[1,2,4]triazolo[4,3-d][1,4]diazepine |
933725-97-4 | 95%+ | 1g |
$2180 | 2023-01-09 | |
| Enamine | EN300-268670-1g |
5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-d][1,4]diazepine |
933725-97-4 | 1g |
$828.0 | 2023-09-11 |
5H,6H,7H,8H,9H-1,2,4triazolo4,3-d1,4diazepine Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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